Cas no 1705691-82-2 (3-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one)

• Product Name: 3-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one
• CAS No: 1705691-82-2
• MF: C₁₇H₂₁ClFNOS
• MW: 341.871145963669
• CID: 5366672
• Update Time: 2025-06-22

3-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorophenyl)-1-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one
• 3-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one

• Inchi： 1S/C17H21ClFNOS/c1-22-13-9-11-5-6-12(10-13)20(11)17(21)8-7-14-15(18)3-2-4-16(14)19/h2-4,11-13H,5-10H2,1H3
• InChI Key： RLFHSOBDGTYZKO-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(SC)C2)(=O)CCC1=C(F)C=CC=C1Cl

Additional information on 3-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one

3-(2-Chloro-6-Fluorophenyl)-1-[3-(Methylsulfanyl)-8-Azabicyclo[3.2.1]Octan-8-Yl]Propan-1-One: A Comprehensive Overview

CAS No. 1705691-82-2 corresponds to the compound 3-(2-chloro-6-fluorophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]propan-1-one, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique bicyclic structure, which includes an 8-azabicyclo[3.2.1]octane framework, and a substituted phenyl group with chlorine and fluorine substituents. The presence of these functional groups makes it a versatile compound for further chemical modifications and applications in drug design.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, cyclocondensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. The methylsulfanyl group attached to the bicyclic system plays a pivotal role in modulating the compound's physical properties, such as solubility and stability, making it suitable for various biological assays.

Recent research has focused on the biological activity of this compound, particularly its potential as a kinase inhibitor. Studies have shown that the compound exhibits selective inhibition against certain protein kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The substitution pattern on the phenyl ring (chlorine at position 2 and fluorine at position 6) significantly influences the compound's binding affinity to the active site of the kinase enzyme.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid bicyclic structure provides mechanical stability to polymers and materials synthesized using this compound as a building block. Researchers have reported enhanced thermal stability and mechanical properties in polymer matrices incorporating this compound, suggesting its utility in high-performance materials.

The development of efficient synthetic routes for this compound remains an active area of research. Traditional methods often involve multi-step procedures with low yields, prompting chemists to explore alternative strategies such as microwave-assisted synthesis and continuous flow chemistry. These approaches not only improve yield but also reduce reaction times, making large-scale production more feasible.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the methylsulfanyl group enhances the electron-donating capacity of the bicyclic system, facilitating nucleophilic attacks in subsequent reactions. This understanding has guided chemists in designing more efficient synthetic pathways and optimizing reaction conditions.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties and applications. Its unique combination of structural features makes it a valuable tool in both academic research and industrial development. As research continues to uncover new applications and optimize synthetic methods, CAS No. 1705691-82-2 is poised to play an increasingly important role in diverse fields ranging from drug discovery to materials science.